Cas no 5932-31-0 (ethyl 1H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylate)

• Product Name: ethyl 1H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylate
• CAS No: 5932-31-0
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• MDL: MFCD07778361
• CID: 366838
• PubChem ID: 23005643
• Update Time: 2025-10-18

ethyl 1H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1,4,5,6-tetrahydrocyclopentapyrazole-3-carboxylate
• 1,4,5,6-TETRAHYDRO-CYCLOPENTAPYRAZOLE-3-CARBOXYLIC ACID ETHYL ESTER
• 3-CYCLOPENTAPYRAZOLECARBOXYLIC ACID,1,4,5,6-TETRAHYDRO-,ETHYL ESTER
• Ethyl 1,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carboxylate
• ethyl 1H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylate
• 3-CYCLOPENTAPYRAZOLECARBOXYLIC ACID, 1,4,5,6-TETRAHYDRO-, ETHYL ESTER
• ethyl 2,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carboxylate
• 2,4,5,6-Tetrahydro-cyclopentapyrazole-3-carboxylic acid ethyl ester
• 3-CYCLOPENTAPYRAZOLECARBOXYLIC ACID,1,4,
• DG-0049
• SB37843
• CS-0049555
• A8348
• SCHEMBL17927711
• DTXSID40629678
• AM20100444
• Ethyl1,4,5,6-tetrahydrocyclopentapyrazole-3-carboxylate
• AKOS003673608
• SCHEMBL5079536
• J-503952
• NDGAORNQTOHHSU-UHFFFAOYSA-N
• ethyl-1,4,5,6-tetrahydrocyclopentapyrazole-3-carboxylate
• 5932-31-0
• MFCD07778361
• SY018487
• 1,4,5,6-Tetrahydrocyclopentapyrazole-3-carboxylic acid ethyl ester
• FT-0723291
• AKOS005111422
• STL069478
• ALBB-013316
• cyclopenta[c]pyrazole-3-carboxylic acid, 1,4,5,6-tetrahydro-, ethyl ester
• DB-072626

• MDL： MFCD07778361
• Inchi： 1S/C9H12N2O2/c1-2-13-9(12)8-6-4-3-5-7(6)10-11-8/h2-5H2,1H3,(H,10,11)
• InChI Key： NDGAORNQTOHHSU-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C2=C(CCC2)NN=1)=O

Computed Properties

• Exact Mass: 180.09000
• Monoisotopic Mass: 180.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55
• XLogP3: 1.5

Experimental Properties

• PSA: 54.98000
• LogP: 1.07510

ethyl 1H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylate Security Information

• HazardClass：IRRITANT

Additional information on ethyl 1H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylate

Ethyl 1H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylate (CAS No. 5932-31-0): A Comprehensive Overview

Ethyl 1H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylate (CAS No. 5932-31-0) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound belongs to the class of cyclopenta[c]pyrazoles, which are characterized by their fused five-membered ring structure containing a pyrazole moiety. The ethyl ester functional group adds an additional layer of complexity and reactivity to the molecule, making it a valuable intermediate in various synthetic pathways.

The cyclopenta[c]pyrazole core of this compound is known for its potential biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. Recent studies have highlighted the importance of this scaffold in the development of novel therapeutic agents. For instance, a 2021 study published in the Journal of Medicinal Chemistry explored the use of cyclopenta[c]pyrazoles as potent inhibitors of protein kinases, which are key targets in cancer therapy.

The ethyl ester functionality in ethyl 1H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylate provides several advantages in synthetic chemistry. The ester group can be readily hydrolyzed under mild conditions to yield the corresponding carboxylic acid, which can then be further modified through various chemical transformations. This versatility makes the compound an attractive starting material for the synthesis of more complex molecules with diverse biological activities.

In addition to its synthetic utility, ethyl 1H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylate has been investigated for its potential applications in pharmaceutical research. A 2022 study in the Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited significant antiviral activity against several RNA viruses, including influenza and coronaviruses. These findings suggest that further exploration of this chemical space could lead to the discovery of new antiviral agents.

The cyclopenta[c]pyrazole core has also been studied for its ability to modulate ion channels and receptors. Research published in the European Journal of Medicinal Chemistry demonstrated that certain derivatives of this scaffold could act as selective modulators of potassium channels, which are implicated in various neurological disorders. This opens up new avenues for the development of drugs targeting these channels.

The synthesis of ethyl 1H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylate typically involves a multi-step process that includes cyclization reactions and esterification steps. One common synthetic route involves the condensation of an appropriate aldehyde with a pyrazole derivative followed by cyclization to form the cyclopenta[c]pyrazole ring. The resulting carboxylic acid is then esterified using ethanol and a suitable catalyst to yield the final product.

The physical and chemical properties of ethyl 1H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylate have been well-characterized. It is a solid at room temperature with a melting point ranging from 85°C to 87°C. The compound is soluble in common organic solvents such as ethanol and dichloromethane but has limited solubility in water. These properties make it suitable for use in both laboratory-scale experiments and industrial processes.

In conclusion, ethyl 1H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylate (CAS No. 5932-31-0) is a multifaceted compound with significant potential in both synthetic chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an important building block for the development of novel therapeutic agents and other advanced materials. Ongoing research continues to uncover new applications and properties of this intriguing molecule.